Cas no 1784576-92-6 (6-Methylcyclohex-3-en-1-amine)

• Product Name: 6-Methylcyclohex-3-en-1-amine
• CAS No: 1784576-92-6
• MF: C₇H₁₃N
• MW: 111.184821844101
• CID: 5737469
• PubChem ID: 20714678
• Update Time: 2024-03-01

6-Methylcyclohex-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 6-methylcyclohex-3-en-1-amine
• EN300-1276316
• 1784576-92-6
• SCHEMBL14942909
• 3-Cyclohexen-1-amine, 6-methyl-
• 6-Methylcyclohex-3-en-1-amine

• Inchi： 1S/C7H13N/c1-6-4-2-3-5-7(6)8/h2-3,6-7H,4-5,8H2,1H3
• InChI Key： XOWHWAQWVZMRDS-UHFFFAOYSA-N
• SMILES： NC1CC=CCC1C

Computed Properties

• Exact Mass: 111.104799419g/mol
• Monoisotopic Mass: 111.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.873±0.06 g/cm3(Predicted)
• Boiling Point: 148.3±29.0 °C(Predicted)
• pka: 10.27±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines